Cas no 115970-63-3 (3H-Indolium,2-2-2-chloro-3-1,3-dihydro-3,3-dimethyl-1-(3-sulfopropyl)-2H-indol-2-ylideneethylidene-1-cyclohexen-1-ylethenyl-3,3-dimethyl-1-(3-sulfopropyl)-,inner salt, sodiumsalt)

• Product Name: 3H-Indolium,2-2-2-chloro-3-1,3-dihydro-3,3-dimethyl-1-(3-sulfopropyl)-2H-indol-2-ylideneethylidene-1-cyclohexen-1-ylethenyl-3,3-dimethyl-1-(3-sulfopropyl)-,inner salt, sodiumsalt
• CAS No: 115970-63-3
• MF: C₃₆H₄₂ClN₂NaO₆S₂
• MW: 721.301257610321
• CID: 218112
• PubChem ID: 44669685
• Update Time: 2025-04-19

3H-Indolium,2-2-2-chloro-3-1,3-dihydro-3,3-dimethyl-1-(3-sulfopropyl)-2H-indol-2-ylideneethylidene-1-cyclohexen-1-ylethenyl-3,3-dimethyl-1-(3-sulfopropyl)-,inner salt, sodiumsalt Chemical and Physical Properties

Names and Identifiers

• 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(3-sulfopropyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(3-sulfopropyl)-,inner salt, sodium salt (1:1)
• 3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLIDENE]-1-CYCLOHEXEN-1-YL]ETHENYL]-3,3-DIMETHYL-1-(3-SULFOPROPYL)-, INNER SALT, SODIUM SALT
• 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(3-sulfopropyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]
• CY 19
• SODIUM 3-(2-[(E)-2-(2-CHLORO-3-((E)-2-[3,3-DIMETHYL-1-(3-SULFONATOPROPYL)-1,3-DIHYDRO-2H-INDOL-2-YLIDENE]ETHYLIDENE)-1-CYCLOHEXEN-1-YL)ETHENYL]-3,3-DIMETHYL-3H-INDOLIUM-1-YL)-1-PROPANESULFONATE
• SODIUM 3-(2-[2-(2-CHLORO-3-(2-[3,3-DIMETHYL-1-(3-SULFONATOPROPYL)-2,3-DIHYDRO-1H-2-INDOLYLIDEN]ETHYLIDENE)-1-CYCLOHEXENYL)-1-ETHENYL]-3,3-DIMETHYL-3H-1-INDOLIUMYL)-1-PROPANESULFONATE
• 2-[2-[2-Chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(3-sulfopropyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(3-sulfopropyl)-3H-indolium inner salt sodium salt
• 115970-63-3
• sodium;3-[(2E)-2-[(2E)-2-[2-chloro-3-[(E)-2-[3,3-dimethyl-1-(3-sulfonatopropyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]propane-1-sulfonate
• AKOS000814356
• AKOS000813927
• 3H-INDOLIUM, 2-[2-[2-CHLORO-3-[[1,3-DIHYDRO-3,3-DIMETHYL-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]ETHYLI
• 3H-Indolium,2-2-2-chloro-3-1,3-dihydro-3,3-dimethyl-1-(3-sulfopropyl)-2H-indol-2-ylideneethylidene-1-cyclohexen-1-ylethenyl-3,3-dimethyl-1-(3-sulfopropyl)-,inner salt, sodiumsalt

• Inchi： 1S/C36H43ClN2O6S2.Na/c1-35(2)28-14-5-7-16-30(28)38(22-10-24-46(40,41)42)32(35)20-18-26-12-9-13-27(34(26)37)19-21-33-36(3,4)29-15-6-8-17-31(29)39(33)23-11-25-47(43,44)45;/h5-8,14-21H,9-13,22-25H2,1-4H3,(H-,40,41,42,43,44,45);/q;+1/p-1
• InChI Key： DIKZRBGLKOXIJQ-UHFFFAOYSA-M
• SMILES： ClC1/C(/CCCC=1C=CC1C(C)(C)C2C=CC=CC=2[N+]=1CCCS(=O)(=O)[O-])=C/C=C1\C(C)(C)C2C=CC=CC=2N\1CCCS(=O)(=O)[O-].[Na+] |t:8|

Computed Properties

• Exact Mass: 720.20700
• Monoisotopic Mass: 720.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 1420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 137.41000
• LogP: 8.95990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles